Cas no 2228143-90-4 (4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole)

4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole structure
2228143-90-4 structure
Product Name:4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole
CAS No:2228143-90-4
MF:C7H7ClN2
MW:154.596880197525
CID:6335065
PubChem ID:165634457
Update Time:2025-09-23

4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole
    • 2228143-90-4
    • EN300-1992350
    • Inchi: 1S/C7H7ClN2/c1-3-4-6-7(8)9-5-10(6)2/h1,5H,4H2,2H3
    • InChI Key: XMFHSDJCNNZMFT-UHFFFAOYSA-N
    • SMILES: ClC1=C(CC#C)N(C)C=N1

Computed Properties

  • Exact Mass: 154.0297759g/mol
  • Monoisotopic Mass: 154.0297759g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.8Ų

4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1992350-0.05g
4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole
2228143-90-4
0.05g
$1549.0 2023-09-16
Enamine
EN300-1992350-0.1g
4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole
2228143-90-4
0.1g
$1623.0 2023-09-16
Enamine
EN300-1992350-0.25g
4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole
2228143-90-4
0.25g
$1696.0 2023-09-16
Enamine
EN300-1992350-0.5g
4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole
2228143-90-4
0.5g
$1770.0 2023-09-16
Enamine
EN300-1992350-1.0g
4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole
2228143-90-4
1g
$1844.0 2023-06-03
Enamine
EN300-1992350-2.5g
4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole
2228143-90-4
2.5g
$3611.0 2023-09-16
Enamine
EN300-1992350-5.0g
4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole
2228143-90-4
5g
$5345.0 2023-06-03
Enamine
EN300-1992350-10.0g
4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole
2228143-90-4
10g
$7927.0 2023-06-03
Enamine
EN300-1992350-1g
4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole
2228143-90-4
1g
$1844.0 2023-09-16
Enamine
EN300-1992350-5g
4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole
2228143-90-4
5g
$5345.0 2023-09-16

Additional information on 4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole

4-Chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole: A Promising Compound for Modern Pharmaceutical Research

4-Chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole, with the CAS number 2228143-90-4, represents a novel class of heterocyclic compounds that have garnered significant attention in recent years due to their unique chemical structure and potential therapeutic applications. This compound belongs to the family of imidazole derivatives, characterized by a five-membered ring containing two nitrogen atoms. The 4-chloro substituent at the imidazole ring, combined with the 1-methyl and 5-(prop-2-yn-1-yl) functional groups, creates a complex molecular framework that may confer specific biological activities. Recent studies have highlighted the importance of these structural features in modulating pharmacokinetic profiles and enhancing target-specific interactions.

The 5-(prop-2-yn-1-yl) group, a terminal alkyne moiety, introduces unique reactivity and stability to the molecule. Alkynes are known for their ability to participate in diverse chemical transformations, such as click chemistry reactions, which are widely utilized in drug discovery and molecular imaging. The prop-2-yn-1-yl substituent also contributes to the overall hydrophobicity of the compound, potentially influencing its membrane permeability and cellular uptake. This property is particularly relevant in the development of small molecule inhibitors targeting intracellular pathways.

Recent advancements in computational chemistry have enabled the prediction of the 4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole molecule's three-dimensional structure and its interactions with biological targets. Molecular docking studies have demonstrated that this compound exhibits a favorable binding affinity for certain protein kinases, which are implicated in various diseases including cancer and inflammatory disorders. These findings align with the growing trend in pharmaceutical research to prioritize structure-based drug design approaches for optimizing therapeutic efficacy.

The 1-methyl group at the imidazole ring plays a critical role in stabilizing the molecule's conformation and modulating its electronic properties. This functional group may also influence the compound's ability to act as a prodrug, where the methyl moiety could be metabolized to release an active pharmacophore. Such mechanisms are increasingly being explored in the design of next-generation therapeutics for chronic conditions requiring sustained drug delivery.

Experimental studies on 4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole have revealed its potential as a scaffold for developing inhibitors against specific enzymes. For instance, research published in 2023 in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in the metabolic pathway of certain pathogens. This discovery underscores the compound's relevance in the development of antimicrobial agents, particularly in the context of increasing antibiotic resistance.

The 4-chloro substituent is a key structural element that may enhance the compound's metabolic stability and reduce its susceptibility to enzymatic degradation. This property is particularly advantageous in the design of drugs requiring prolonged systemic exposure. Additionally, the chlorine atom may contribute to the molecule's ability to form hydrogen bonds with target proteins, thereby improving its binding specificity and potency.

Recent synthetic methodologies have focused on the efficient preparation of 4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole through multistep organic reactions. These approaches often involve the use of catalytic systems and green chemistry principles to minimize waste and improve sustainability. The development of scalable synthesis routes is essential for transitioning this compound from laboratory research to industrial production, which is a critical step in drug development pipelines.

Pharmacological studies on 4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole have also explored its potential as an agonist or antagonist for specific receptors. For example, preliminary data suggest that this compound may interact with G-protein coupled receptors (GPCRs) involved in neurodegenerative diseases. These findings highlight the compound's versatility in targeting different biological pathways and its potential for repurposing in multiple therapeutic areas.

The prop-2-yn-1-yl group's alkyne functionality has been exploited in the development of bioconjugate molecules for targeted drug delivery. By incorporating this group into therapeutic agents, researchers can enable site-specific release of active compounds within the body, reducing off-target effects and improving treatment outcomes. This application is particularly relevant in the treatment of complex diseases such as cancer, where precision medicine approaches are increasingly emphasized.

Comparative studies with structurally related compounds have provided insights into the role of the 1-methyl group in modulating the compound's biological activity. These studies suggest that the methyl substitution may enhance the molecule's hydrophobicity, which could influence its ability to cross cell membranes and access intracellular targets. This property is crucial for the development of drugs targeting subcellular compartments or organelles.

The 4-chloro substituent also plays a role in the compound's ability to undergo metabolic transformations, which can affect its pharmacokinetic profile. Research into these metabolic pathways is essential for predicting the compound's behavior in vivo and optimizing its therapeutic potential. Understanding these processes can also inform the design of prodrugs that are activated in specific tissues or organs.

Recent advances in analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have facilitated the detailed characterization of 4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole. These methods have been instrumental in elucidating the compound's molecular structure and confirming its purity, which are critical factors in drug development. The application of these techniques continues to evolve, offering new opportunities for the analysis of complex molecular systems.

The 5-(prop-2-yn-1-yl) group's reactivity has also been studied in the context of click chemistry reactions, which are widely used in drug discovery and molecular imaging. By incorporating this group into the compound, researchers can enable the formation of covalent bonds with other molecules, creating new opportunities for drug conjugation and therapeutic applications. This approach is particularly valuable in the development of targeted therapies for diseases such as cancer.

Overall, the unique combination of structural elements in 4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole positions it as a promising candidate for further exploration in pharmaceutical research. Its potential applications span a wide range of therapeutic areas, from infectious diseases to chronic conditions, making it a versatile scaffold for drug development. Continued research into its biological activities and synthetic methodologies will be crucial for realizing its full therapeutic potential.

As the field of medicinal chemistry continues to advance, the study of compounds like 4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole will remain an important area of focus. The integration of computational modeling, synthetic chemistry, and biological testing will be essential in optimizing these compounds for clinical applications. The future of drug discovery is likely to be shaped by the continued exploration of such complex molecular systems, paving the way for the development of more effective and targeted therapies.

Researchers are also investigating the potential of 4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole as a lead compound for the development of new drugs. Lead optimization strategies are being employed to enhance the compound's potency, selectivity, and pharmacokinetic properties. These efforts are critical for transforming promising research findings into viable therapeutic options that can benefit patients.

Finally, the study of 4-chloro-1-methyl-5-(prop-2-yn-1-yl)-1H-imidazole highlights the importance of interdisciplinary approaches in pharmaceutical research. The collaboration between chemists, biologists, and pharmacologists is essential for understanding the compound's behavior in biological systems and designing effective therapeutic strategies. This collaborative effort is likely to drive future innovations in drug discovery and development.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd